4-{[3-(ethoxycarbonyl)-4-(2-naphthyl)-2-thienyl]amino}-4-oxo-2-butenoic acid

• IUPAC Name: (E)-4-[(3-ethoxycarbonyl-4-naphthalen-2-ylthiophen-2-yl)amino]-4-oxobut-2-enoic acid
• InChI: InChI=1S/C21H17NO5S/c1-2-27-21(26)19-16(12-28-20(19)22-17(23)9-10-18(24)25)15-8-7-13-5-3-4-6-14(13)11-15/h3-12H,2H2,1H3,(H,22,23)(H,24,25)/b10-9+
• InChI Key: MKLQIZLGAQOVHJ-MDZDMXLPSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC3=CC=CC=C3C=C2)NC(=O)C=CC(=O)O
• Isomeric SMILES: CCOC(=O)C1=C(SC=C1C2=CC3=CC=CC=C3C=C2)NC(=O)/C=C/C(=O)O
• Molecular Formula: C21H17NO5S
• Molecular Weight: 395.4 g/mol

Description

4-{[3-(ethoxycarbonyl)-4-(2-naphthyl)-2-thienyl]amino}-4-oxo-2-butenoic acid, also known as ECTA, is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. ECTA is a thienylamino acid derivative that has shown promising results in the treatment of various diseases and disorders.

Mechanism of Action

4-{[3-(ethoxycarbonyl)-4-(2-naphthyl)-2-thienyl]amino}-4-oxo-2-butenoic acid is known to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes, which play a key role in the development of various diseases and disorders.
Biochemical and Physiological Effects:
4-{[3-(ethoxycarbonyl)-4-(2-naphthyl)-2-thienyl]amino}-4-oxo-2-butenoic acid has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in various animal models. It has also been found to have antioxidant and anticancer properties. These effects are believed to be mediated by the inhibition of COX-2 and LOX enzymes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-{[3-(ethoxycarbonyl)-4-(2-naphthyl)-2-thienyl]amino}-4-oxo-2-butenoic acid is its relatively simple synthesis method, which allows for large-scale production. However, its low solubility in water and other common solvents can make it challenging to work with in laboratory experiments. Additionally, further studies are needed to fully understand its pharmacokinetics and toxicity profile.

Future Directions

There are several potential directions for future research on 4-{[3-(ethoxycarbonyl)-4-(2-naphthyl)-2-thienyl]amino}-4-oxo-2-butenoic acid. One area of interest is the development of novel drugs and therapies based on its chemical structure and mechanism of action. Another area of focus is the investigation of its potential applications in the treatment of various diseases and disorders, including cancer, inflammation, and pain. Further studies are also needed to fully understand its pharmacological properties and toxicity profile.

Synthesis Methods

The synthesis of 4-{[3-(ethoxycarbonyl)-4-(2-naphthyl)-2-thienyl]amino}-4-oxo-2-butenoic acid involves the condensation of 2-naphthylacetic acid with thiosemicarbazide, followed by the reaction with ethyl chloroformate. The resulting compound is then treated with sodium hydroxide to obtain 4-{[3-(ethoxycarbonyl)-4-(2-naphthyl)-2-thienyl]amino}-4-oxo-2-butenoic acid in high yield.

Scientific Research Applications

4-{[3-(ethoxycarbonyl)-4-(2-naphthyl)-2-thienyl]amino}-4-oxo-2-butenoic acid has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. Its unique chemical structure makes it a promising candidate for the development of novel drugs and therapies.